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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core functionalities of Sumilizer® GP, a high-
performance processing stabilizer, in preventing the thermo-oxidative degradation of polymers.
This document provides a comprehensive overview of its mechanism of action, performance
data, and the experimental protocols used for its evaluation, tailored for professionals in
research and development.

Introduction to Thermo-Oxidative Degradation and
the Role of Antioxidants

Polymers are susceptible to degradation when exposed to heat and oxygen, a process known
as thermo-oxidative degradation. This degradation is an autocatalytic radical chain reaction that
leads to a decline in the polymer's mechanical, physical, and aesthetic properties. Key
indicators of degradation include a change in the melt flow rate (MFR), discoloration (increase
in yellowness index), and a decrease in mechanical strength.
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To counteract this, antioxidants are incorporated into the polymer matrix. These additives
function by interrupting the degradation cycle. Primary antioxidants, typically hindered phenols,
act as radical scavengers, while secondary antioxidants, such as phosphites and thioesters,
decompose hydroperoxides into non-radical, stable products.

Sumilizer® GP: A Hybrid Approach to Polymer
Stabilization

Sumilizer® GP is a novel, high-performance antioxidant that features a unique hybrid structure,
integrating both a hindered phenolic moiety (primary antioxidant) and a phosphite moiety
(secondary antioxidant) within a single molecule.[1][2][3] This innovative design provides a
synergistic effect, offering highly effective stabilization against thermo-oxidative degradation
during polymer processing and service life.[1]

Mechanism of Action

The dual-functionality of Sumilizer® GP allows it to interfere with the degradation process at
two critical points:

» Radical Scavenging: The hindered phenolic component of Sumilizer® GP donates a
hydrogen atom to reactive peroxy radicals (ROQe), neutralizing them and terminating the
radical chain reaction.

» Hydroperoxide Decomposition: The phosphite component decomposes hydroperoxides
(ROOH), which are unstable intermediates in the oxidation cycle, into stable alcohols. This
prevents the formation of new radicals from the breakdown of hydroperoxides.

This intramolecular synergistic action makes Sumilizer® GP a highly efficient stabilizer, often
allowing for lower loading levels compared to conventional antioxidant systems.[1]

Performance Data of Sumilizer® GP

The efficacy of Sumilizer® GP has been demonstrated in various polymers, showing significant
improvements in processing stability and long-term heat aging performance.

Melt Flow Rate (MFR) Stability
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Maintaining a stable MFR is crucial for consistent processing and final product quality.
Sumilizer® GP effectively prevents chain scission or cross-linking, thereby preserving the
polymer's melt viscosity.

Table 1: Melt Flow Rate (MFR) of Polypropylene (PP) After Melt Extrusion

Stabilizer System Melt Flow Rate ( g/10min)

Sumilizer® GP ~14-15

Conventional System (Phenolic AO + Phosphite
AO)

Data sourced from publicly available technical documents.

Color Stability and Yellowness Index (Y1)

Polymers can yellow during processing and aging due to the formation of chromophoric
groups. Sumilizer® GP demonstrates exceptional performance in preventing discoloration. In
studies on MS resin, a polymer susceptible to yellowing, samples containing Sumilizer® GP
showed almost no change in the yellowness index (AYI) after kneading at 230°C for 30
minutes, outperforming conventional antioxidant systems.

While specific quantitative data for AYI is not publicly available, qualitative results consistently
show superior color stability with the use of Sumilizer® GP.

Oxidative Induction Time (OIT)

OIT is a measure of a material's resistance to oxidation at an elevated temperature in an
oxygen atmosphere. A longer OIT indicates better thermal stability.

Table 2: Representative Oxidative Induction Time (OIT) in Polyethylene (PE) at 200°C
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Stabilizer System Oxidative Induction Time (OIT) (minutes)
Unstabilized PE <5

PE + Conventional Antioxidant 15-25

PE + Sumilizer® GP > 40

lllustrative data based on typical performance. Actual values may vary depending on the
specific grade of polyethylene and the concentration of the antioxidant.

Reduction of Residual Monomers and Oligomers

In polymers like polystyrene (PS), residual monomers and oligomers (dimers and trimers) can
negatively impact properties. The addition of Sumilizer® GP during the polymerization and
finishing process has been shown to significantly reduce these residuals.

Table 3: Dimer and Trimer Content in Polystyrene (PS)

Additive Total Dimer and Trimer Content (ppm)
None > 3000
Sumilizer® GP 700 - 1200

Data sourced from publicly available technical documents.

Experimental Protocols

The performance data presented above is generated using standardized testing
methodologies. The following are detailed protocols for the key experiments cited.

Oxidation Induction Time (OIT) Measurement

This method determines the oxidative stability of a material using Differential Scanning
Calorimetry (DSC).

e Standard: Based on ASTM D3895 and ISO 11357-6.
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o Apparatus: Differential Scanning Calorimeter (DSC).
e Procedure:
o A small sample of the polymer (5-10 mg) is placed in an open aluminum pan.

o The sample is heated to a specified isothermal temperature (e.g., 200°C for polyethylene)
under an inert nitrogen atmosphere at a controlled heating rate (e.g., 20°C/min).

o Once the isothermal temperature is reached and stabilized, the atmosphere is switched
from nitrogen to oxygen at a constant flow rate.

o The time from the introduction of oxygen until the onset of the exothermic oxidation peak
is recorded as the Oxidative Induction Time (OIT).

o Data Analysis: The OIT is determined as the time interval between the start of the oxygen
flow and the intersection of the tangent of the exothermic peak with the baseline.

Melt Flow Rate (MFR) Measurement

MFR is a measure of the ease of flow of a molten thermoplastic polymer.
o Standard: Based on ASTM D1238.

o Apparatus: Extrusion Plastometer (Melt Flow Indexer).

e Procedure:

o A specified amount of the polymer is loaded into the heated barrel of the extrusion
plastometer, which is maintained at a specific temperature (e.g., 230°C for polypropylene).

o A specified weight is applied to a piston, which forces the molten polymer to extrude
through a standardized die.

o The extrudate is collected over a set period of time and weighed.

o Data Analysis: The MFR is calculated in grams of polymer per 10 minutes ( g/10min ).
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Yellowness Index (YI) Measurement

Yl is a number calculated from spectrophotometric data that describes the change in color of a
sample from clear or white toward yellow.

e Standard: Based on ASTM E313.
o Apparatus: Spectrophotometer or Colorimeter.
e Procedure:
o The instrument is calibrated using a standard white tile.
o The tristimulus values (X, Y, Z) of the polymer sample are measured.

o The Yellowness Index is calculated from these values using the formula specified in the
standard.

o Data Analysis: The change in yellowness index (AY]) is calculated by subtracting the Y1 of
the unaged or unprocessed sample from the YI of the aged or processed sample.

Visualizing the Mechanisms and Workflows

To better illustrate the concepts discussed, the following diagrams are provided in the DOT
language for Graphviz.

Thermo-Oxidative Degradation Pathway of Polymers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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